N-(4-bromophenyl)-2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoacetamide

• Molecular Formula: C13H10BrN3O3
• Molecular Weight: 336.14 g/mol
• IUPAC Name: N-(4-bromophenyl)-N'-[(E)-furan-2-ylmethylideneamino]oxamide
• InChI: InChI=1S/C13H10BrN3O3/c14-9-3-5-10(6-4-9)16-12(18)13(19)17-15-8-11-2-1-7-20-11/h1-8H,(H,16,18)(H,17,19)/b15-8+
• InChI Key: SOCCBOHWSLJARB-OVCLIPMQSA-N
• Isomeric SMILES: C1=COC(=C1)/C=N/NC(=O)C(=O)NC2=CC=C(C=C2)Br
• Canonical SMILES: C1=COC(=C1)C=NNC(=O)C(=O)NC2=CC=C(C=C2)Br

Description

N-(4-bromophenyl)-2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoacetamide: , is a synthetic organic compound.

• Its molecular formula is C₁₄H₁₀BrN₃O₂.
• The compound features a furan ring and a hydrazine moiety, making it structurally interesting.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: BFA serves as a building block for designing new ligands and catalysts.

Biology and Medicine:

Industry: Limited industrial applications, but research continues.

Mechanism of Action

• BFA’s mechanism depends on the specific derivative:
  • Some derivatives inhibit enzymes involved in cell proliferation.
  • Others interfere with protein trafficking or vesicle transport.
• Molecular targets include kinases, phosphatases, and membrane proteins.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness of BFA:

Remember that BFA’s applications are still an active area of research, and its unique structure continues to intrigue scientists

: https://pubchem.ncbi.nlm.nih.gov/compound/167606 : https://www.sciencedirect.com/science/article/pii/S004040200300438X : https://pubs.acs.org/doi/10.1021/jm00086a010 : https://www.ncbi.nlm.nih.gov/pmc/articles/PMC